Cas no 62606-03-5 (Benzenamine, 2,4,6-trinitro-N-[3-nitro-5-(trifluoromethyl)phenyl]-)

• Product Name: Benzenamine, 2,4,6-trinitro-N-[3-nitro-5-(trifluoromethyl)phenyl]-
• CAS No: 62606-03-5
• MF: C₁₃H₆F₃N₅O₈
• MW: 417.210652828217
• CID: 438395
• PubChem ID: 71384697
• Update Time: 2025-04-19

Benzenamine, 2,4,6-trinitro-N-[3-nitro-5-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4,6-trinitro-N-[3-nitro-5-(trifluoromethyl)phenyl]-
• 2,4,6-trinitro-N-[3-nitro-5-(trifluoromethyl)phenyl]aniline
• DTXSID00806948
• 62606-03-5

• Inchi： 1S/C13H6F3N5O8/c14-13(15,16)6-1-7(3-8(2-6)18(22)23)17-12-10(20(26)27)4-9(19(24)25)5-11(12)21(28)29/h1-5,17H
• InChI Key： FAULMUAOLQAOJT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)NC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 417.01688
• Monoisotopic Mass: 417.01684665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 195Ų

Experimental Properties

• PSA: 184.59